Cas no 27117-91-5 (1H-Indene-1,3(2H)-dione, 4-iodo-)
27117-91-5 structure
Product Name:1H-Indene-1,3(2H)-dione, 4-iodo-
CAS No:27117-91-5
MF:C9H5IO2
MW:272.039274930954
CID:2124253
Update Time:2023-08-04
1H-Indene-1,3(2H)-dione, 4-iodo- Chemical and Physical Properties
Names and Identifiers
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- 4-iodo-2H-indene-1,3-dione
- 1H-Indene-1,3(2H)-dione, 4-iodo-
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- Inchi: 1S/C9H5IO2/c10-6-3-1-2-5-7(11)4-8(12)9(5)6/h1-3H,4H2
- InChI Key: OYYIAIMVJDLYTC-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2C(CC(C=21)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 237
- Topological Polar Surface Area: 34.1
1H-Indene-1,3(2H)-dione, 4-iodo- Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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